Cas no 1805595-87-2 (Ethyl 2-bromo-5-cyano-3-mercaptobenzoate)

• Product Name: Ethyl 2-bromo-5-cyano-3-mercaptobenzoate
• CAS No: 1805595-87-2
• MF: C₁₀H₈BrNO₂S
• MW: 286.145020484924
• CID: 4948525
• Update Time: 2025-06-10

Ethyl 2-bromo-5-cyano-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-cyano-3-mercaptobenzoate

• Inchi： 1S/C10H8BrNO2S/c1-2-14-10(13)7-3-6(5-12)4-8(15)9(7)11/h3-4,15H,2H2,1H3
• InChI Key： ZOAAFNBPXRMLCO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=CC=1C(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-bromo-5-cyano-3-mercaptobenzoate

Research Brief on Ethyl 2-bromo-5-cyano-3-mercaptobenzoate (CAS: 1805595-87-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-bromo-5-cyano-3-mercaptobenzoate (CAS: 1805595-87-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This heterocyclic benzoate derivative combines multiple functional groups - a bromo substituent, cyano group, and free thiol - that make it a versatile building block for medicinal chemistry and chemical biology applications. Recent studies have highlighted its utility as a key intermediate in the synthesis of bioactive molecules, particularly those targeting cysteine-dependent enzymes and proteins.

Recent synthetic chemistry research has demonstrated the compound's effectiveness as a precursor for developing covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry utilized Ethyl 2-bromo-5-cyano-3-mercaptobenzoate to develop selective kinase inhibitors through targeted covalent modification of catalytic cysteine residues. The bromo and mercapto groups provide orthogonal reactivity that enables selective modifications, while the ester functionality allows for subsequent derivatization. This multi-functional nature makes the compound particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.

In chemical biology applications, researchers have exploited the thiol group of Ethyl 2-bromo-5-cyano-3-mercaptobenzoate for bioconjugation strategies. A recent Nature Chemical Biology publication (2024) described its use in developing activity-based probes for monitoring cysteine protease activity in live cells. The compound's ability to form disulfide bonds with protein thiols while maintaining stability in physiological conditions has made it particularly useful for studying redox biology and oxidative stress responses. These applications highlight its growing importance in chemical proteomics and target identification studies.

From a pharmaceutical development perspective, several research groups have reported the compound's utility in synthesizing potential therapeutic agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its incorporation into novel antiviral compounds showing activity against SARS-CoV-2 main protease. The electron-withdrawing cyano group appears to enhance the compound's reactivity in nucleophilic aromatic substitution reactions, while the thiol group provides a handle for further functionalization. These properties have led to increased patent activity surrounding derivatives of this chemical scaffold in recent years.

Ongoing research continues to explore the full potential of Ethyl 2-bromo-5-cyano-3-mercaptobenzoate in drug discovery. Current investigations focus on optimizing its synthetic accessibility and exploring new applications in targeted protein degradation and covalent drug discovery. As the field of covalent inhibitors continues to grow, this compound is likely to remain an important tool for medicinal chemists and chemical biologists working at the interface of chemistry and biology.